Cas no 63704-55-2 (2-Chloro-1-(2,3-dihydroxyphenyl)ethanone)

• Product Name: 2-Chloro-1-(2,3-dihydroxyphenyl)ethanone
• CAS No: 63704-55-2
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD01688754
• CID: 503645
• PubChem ID: 114067
• Update Time: 2025-04-19

2-Chloro-1-(2,3-dihydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(2,3-dihydroxyphenyl)-
• 2-chloro-1-(2,3-dihydroxyphenyl)ethanone
• Ethanone, 2-chloro-1-(2,3-dihydroxyphenyl)- (9CI)
• 3-Chloroacetylcatechol
• m-Chloroacetylcatechol
• Pyrocatechol,3-chloroacetyl
• BS-52462
• DTXSID60213119
• AKOS015995581
• SCHEMBL2788116
• Chloracetylbrenzcatechin
• AE-562/43458977
• 63704-55-2
• Pyrocatechol, 3-chloroacetyl-
• E78098
• 2-chloro-1-(2,3-dihydroxyphenyl)ethan-1-one
• EN300-1982641
• DB-326320
• Ethanone, 2-chloro-1-(2,3-dihydroxyphenyl)-
• 2-Chloro-1-(2,3-dihydroxyphenyl)ethanone

• MDL： MFCD01688754
• Inchi： 1S/C8H7ClO3/c9-4-7(11)5-2-1-3-6(10)8(5)12/h1-3,10,12H,4H2
• InChI Key： CNOGWTRHJRGQKY-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=C(C=1O)O)=O

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 285.9±33.0 °C at 760 mmHg
• Flash Point: 118.9±13.2 °C
• PSA: 57.53000
• LogP: 1.51930
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Chloro-1-(2,3-dihydroxyphenyl)ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones